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Abstract
Nicofuranose, a tetranicotinoyl ester of fructofuranose, is recognized for its role as a

hypolipidemic agent.[1][2] A comprehensive understanding of its three-dimensional structure

and conformational dynamics is crucial for elucidating its mechanism of action and for the

rational design of novel derivatives with improved pharmacological profiles. This technical

guide synthesizes the currently available information on the structural and conformational

properties of Nicofuranose, drawing from public databases and relevant literature on

analogous compounds. However, it is important to note at the outset that detailed, publicly

accessible experimental studies, such as single-crystal X-ray diffraction or comprehensive

NMR spectroscopic analyses specifically focused on Nicofuranose, are limited. Consequently,

this guide provides a foundational overview based on existing data and methodologies

commonly applied to similar molecules.
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Nicofuranose is chemically designated as 1,3,4,6-tetrakis-O-(pyridin-3-ylcarbonyl)-β-D-

fructofuranose.[3] Its fundamental properties are summarized in the table below.

Property Value Source

Molecular Formula C30H24N4O10 [3]

Molar Mass 600.540 g·mol−1 [3]

IUPAC Name
1,3,4,6-tetrakis-O-(pyridin-3-

ylcarbonyl)-β-D-fructofuranose
[3]

Synonyms

1,3,4,6-tetranicotinoyl

fructofuranose,

Tetranicotinoylfructofuranose

[3]

CAS Number 15351-13-0 [3]

Structural Analysis: Current State of Knowledge
A thorough search of scientific literature and crystallographic databases did not yield a publicly

available single-crystal X-ray structure of Nicofuranose. Such an analysis would provide

definitive, high-resolution data on bond lengths, bond angles, and the precise conformation of

the molecule in the solid state.

In the absence of a dedicated crystal structure for Nicofuranose, researchers often rely on

computational modeling and data from structurally related compounds. Studies on other

nicotinic acid derivatives have successfully employed single-crystal X-ray diffraction to

determine their molecular geometries.[4] These studies provide a framework for understanding

the likely conformations of the nicotinoyl moieties in Nicofuranose.

In Silico Modeling and 3D Conformation
Public databases such as PubChem provide computationally generated 3D conformers of

Nicofuranose. These models are valuable for visualizing the molecule's spatial arrangement,

although they are predictive and await experimental validation.
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The following diagram illustrates a typical workflow for the structural elucidation of a small

molecule like Nicofuranose, highlighting the steps that would be necessary to obtain the

detailed data currently unavailable.
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Caption: A generalized workflow for the synthesis and structural elucidation of a chemical

compound.

Conformational Studies
The conformational flexibility of Nicofuranose is primarily determined by the fructofuranose

ring pucker and the rotational freedom around the ester linkages connecting the nicotinic acid

moieties.

Furanose Ring Conformation
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The five-membered furanose ring is not planar and exists in a dynamic equilibrium between

various "puckered" conformations, most commonly described as envelope (E) and twist (T)

forms. The specific pucker is defined by the displacement of atoms from a mean plane. The

energetic landscape of these conformations is influenced by the steric and electronic effects of

its substituents. For unsubstituted furanose rings, the energy barrier between these

conformations is low, allowing for rapid interconversion. The bulky tetranicotinoyl substituents

on Nicofuranose are expected to create a more constrained conformational landscape,

favoring specific puckers that minimize steric hindrance.

Orientation of Nicotinoyl Groups
The four nicotinoyl groups have rotational freedom around the C-O ester bonds. The preferred

orientation of these groups will be a balance between minimizing steric clashes and optimizing

electronic interactions, such as dipole-dipole interactions.

Relationship of Conformational States

The following diagram illustrates the key conformational considerations for Nicofuranose.
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Caption: Factors influencing the overall conformation of Nicofuranose.
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While specific experimental protocols for Nicofuranose are not available, this section outlines

the standard methodologies that would be employed for its structural and conformational

analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules in

solution.

Sample Preparation: A sample of high-purity Nicofuranose would be dissolved in a

deuterated solvent (e.g., CDCl3, DMSO-d6).

1D NMR (¹H and ¹³C): ¹H NMR would provide information on the number of different types of

protons and their neighboring environments through chemical shifts and spin-spin coupling.

¹³C NMR would identify the number of non-equivalent carbon atoms.

2D NMR (COSY, HSQC, HMBC):

COSY (Correlation Spectroscopy): Would reveal proton-proton coupling networks, helping

to assign protons within the furanose ring.

HSQC (Heteronuclear Single Quantum Coherence): Would correlate directly bonded

proton and carbon atoms.

HMBC (Heteronuclear Multiple Bond Correlation): Would show correlations between

protons and carbons over two to three bonds, which is crucial for assigning the nicotinoyl

groups to their specific positions on the furanose ring.

NOESY (Nuclear Overhauser Effect Spectroscopy): This technique would provide

information about through-space proximity of protons, which is invaluable for determining the

relative stereochemistry and preferred conformation in solution.

X-ray Crystallography
Single-crystal X-ray crystallography provides the most definitive structural information in the

solid state.
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Crystallization: The primary challenge would be to grow single crystals of Nicofuranose of

sufficient size and quality. This typically involves screening a wide range of solvents and

crystallization conditions (e.g., slow evaporation, vapor diffusion).

Data Collection: A suitable crystal would be mounted on a diffractometer and irradiated with

X-rays. The diffraction pattern is collected as the crystal is rotated.

Structure Solution and Refinement: The diffraction data is used to calculate an electron

density map, from which the atomic positions are determined. This initial model is then

refined to best fit the experimental data, yielding precise bond lengths, angles, and torsion

angles.

Conclusion and Future Directions
The structural and conformational properties of Nicofuranose remain an area ripe for detailed

experimental investigation. While computational models provide a useful starting point, a

comprehensive understanding requires empirical data from techniques such as NMR

spectroscopy and single-crystal X-ray diffraction. Future research focused on the synthesis of

high-purity Nicofuranose suitable for these analyses would be invaluable. The resulting

structural data would not only provide a deeper understanding of its physicochemical properties

but also pave the way for the structure-based design of next-generation hypolipidemic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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